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Compound of Interest

Compound Name: n-Heptyl methyl sulfide
CAS No.: 20291-61-6
Cat. No.: B1585012

Get Quote

Executive Summary

n-Heptyl methyl sulfide (HMS) is an unsymmetrical dialkyl sulfide widely utilized as a bench-
stable model substrate in the development of selective oxidation catalysts and as a lipophilic
ligand in soft-metal coordination chemistry. Unlike its lower homolog dimethyl sulfide (DMS),
HMS possesses a high boiling point (195 °C) and reduced volatility, making it a safer and more
manageable reagent for optimizing sulfoxidation protocols without the severe odor and
evaporation issues associated with lighter sulfides.

This guide details the physicochemical profile of HMS, its primary application in validating
"green” oxidation systems (sulfide

sulfoxide), and its utility in synthesizing lipophilic sulfonium salts for phase-transfer catalysis.
Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6]1[7][8][9]1[10]
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Relevance to Protocol

Property Data .
Design
Chemical Name n-Heptyl methyl sulfide 1-(Methylthio)heptane
Note: Often misreferenced,;
CAS Number 20291-61-6 ensure verification against
structure.
Structure Unsymmetrical thioether
] Calculation basis for
Molecular Weight 146.30 g/mol o
stoichiometry
Allows high-temperature
Boiling Point 195 °C reactions without reflux
condensers
) Phase separation in aqueous
Density 0.843 g/mL

extraction is rapid (top layer)

N Organic solvents (High), Water  Ideal for biphasic catalytic
Solubility

(Negligible) systems
od Characteristic Sulfide Requires fume hood; less
or
(Unpleasant) pervasive than DMS

Application I: Selective Sulfoxidation (Model
System)
Scientific Rationale

The selective oxidation of sulfides to sulfoxides (without over-oxidation to sulfones) is a critical
transformation in the synthesis of chiral auxiliaries and bioactive sulfoxides (e.g., proton pump
inhibitors). HMS serves as the standard lipophilic test substrate for evaluating new catalytic
systems (e.g., ionic liquids, transition-metal-free oxidants) because:

» Analytical Clarity: The distinct NMR shifts of the

-methyl group (2.1 ppm in sulfide vs. 2.6 ppm in sulfoxide) allow for rapid monitoring.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585012?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

 Kinetic Control: Its lipophilicity mimics complex drug intermediates better than water-soluble
sulfides.

Reaction Pathway Visualization

The following diagram illustrates the stepwise oxidation pathway and the competing over-
oxidation side reaction.
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Figure 1: Stepwise oxidation pathway. Selective protocols maximize k1 while minimizing k2
through catalyst selection and stoichiometric control.

Protocol: Green Catalytic Oxidation

Objective: Selective synthesis of n-heptyl methyl sulfoxide using aqueous hydrogen peroxide.

Reagents:

n-Heptyl methyl sulfide (1.0 mmol, 146 mg, ~173 uL)

Hydrogen Peroxide (30% ag., 1.1 mmol, 112 pL)

Catalyst: Sodium Molybdate (

) (1 mol%) or Iron(lll) Chloride (

) (5 mol%)

Solvent: Ethanol (2 mL) or Acetonitrile (2 mL)
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Procedure:

Setup: In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve the catalyst
in the chosen solvent.

o Addition: Add n-heptyl methyl sulfide. The mixture may be biphasic initially depending on
the solvent.

e Oxidation: Add

dropwise over 5 minutes at room temperature (25 °C).

o Critical Step: Maintain temperature < 30 °C to prevent sulfone formation. Use a water bath
if necessary.

e Monitoring: Monitor reaction by TLC (Hexane/EtOAc 4:1) or GC-MS.[1] The sulfide spot (

) will disappear, replaced by the sulfoxide (
).
e Quenching: Once conversion is >95%, add saturated aqueous
(2 mL) to quench excess peroxide.
o Extraction: Extract with Ethyl Acetate (
). Dry organic layer over
and concentrate in vacuo.

 Yield: Expect 90-95% yield of a colorless oil (Sulfoxide).

Application II: Synthesis of Sulfonium Salts

HMS is an excellent nucleophile for synthesizing lipophilic sulfonium salts, which are valuable
as Phase Transfer Catalysts (PTCs) or ionic liquid precursors.

Mechanism of Alkylation
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The sulfur lone pair attacks an alkyl electrophile (

mechanism).
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Figure 2: Alkylation of HMS to form stable sulfonium salts.

Protocol: Synthesis of Dimethyl Heptyl Sulfonium lodide

Reagents:

* n-Heptyl methyl sulfide (10 mmol, 1.46 g)

e Methyl lodide (12 mmol, 1.70 g) (Caution: Neurotoxin)
e Solvent: Acetone (dry, 10 mL)

Procedure:

e Dissolution: Dissolve HMS in dry acetone under

atmosphere.

o Alkylation: Add Methyl lodide dropwise. Seal the reaction vessel (pressure tube
recommended if heating, though RT is often sufficient).

¢ Incubation: Stir at room temperature for 12—-24 hours. The product often precipitates as a
white crystalline solid or separates as a dense oil.

¢ Isolation:

o If Solid: Filter and wash with cold diethyl ether.
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o If Oil: Decant the supernatant, wash the oil with diethyl ether (

) to remove unreacted sulfide and Mel. Dry under high vacuum.

e Characterization:

NMR will show a downfield shift of the

-methyl protons (from ~2.1 ppm to ~3.0 ppm).

Safety & Handling Guidelines
Odor Management

While less volatile than DMS, HMS still possesses a potent, disagreeable "cabbage-like" odor.
o Containment: All transfers must occur in a functioning fume hood.

o Decontamination: Glassware should be soaked in a Bleach Bath (10% Sodium Hypochlorite)
for 1 hour before washing. This oxidizes residual sulfide to the odorless sulfoxide/sulfone.

o Equation:

Toxicity[2][4]

o Aquatic Toxicity: Classified as toxic to aquatic life with long-lasting effects (GHS H411).[2][3]
Do not dispose of down the drain.

o Skin/Eye: Irritant. Wear nitrile gloves and safety goggles.
References
e Selective Oxidation Catalysis

o Context: Use of HMS as a substrate for testing ionic liquid ¢

o Source:ResearchGate. "Heterogeneous catalytic oxidation of a series of thioethers...
including n-heptyl methyl sulfide."[1][2][3][4]

o Sulfonium Salt Synthesis
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o Context: General reactivity of dialkyl sulfides with alkyl halides.
o Source:European Journal of Inorganic Chemistry.

¢ Physical Properties & CAS Data

o Context: Verification of CAS 20291-61-6 and boiling point d
o Source:TCI Chemicals.

o [1]
o General Reactivity of Organic Sulfides

o Context: Oxidation st

o Source:Chemistry LibreTexts. "Thiols and Sulfides."[5][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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